Cas no 851946-73-1 (ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)
851946-73-1 structure
Product Name:ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
CAS No:851946-73-1
MF:C20H21N3O4S
MW:399.463443517685
CID:5801516
PubChem ID:3616122
Update Time:2023-11-21
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-oxo-5-pentanamido-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-4-oxo-5-[(1-oxopentyl)amino]-3-phenyl-, ethyl ester
- ethyl 4-oxo-5-(pentanoylamino)-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
- EU-0093219
- 851946-73-1
- ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- AB00670118-01
- F0641-0005
- AKOS024589956
- ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
-
- Inchi： 1S/C20H21N3O4S/c1-3-5-11-15(24)21-18-16-14(12-28-18)17(20(26)27-4-2)22-23(19(16)25)13-9-7-6-8-10-13/h6-10,12H,3-5,11H2,1-2H3,(H,21,24)
- InChI Key： DOKSXIDJZPHZTQ-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)CCCC)SC=C12
Computed Properties
- Exact Mass: 399.12527733g/mol
- Monoisotopic Mass: 399.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- pka: 13.31±0.20(Predicted)
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0641-0005-2μmol |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-5μmol |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-10μmol |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-20μmol |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-1mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-2mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-3mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-4mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-5mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-10mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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